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Compound of Interest

Compound Name:
Methyl 5-nitro-1H-indole-3-

carboxylate

Cat. No.: B1397826 Get Quote

The Structural Significance of Isomerism
The electronic character of the indole ring is not uniform. The electron-donating nitrogen atom

in the pyrrole ring and the fused benzene ring create a complex system of electron density. The

introduction of a potent electron-withdrawing group like the nitro (–NO₂) group dramatically

perturbs this electronic landscape. The specific position of this group dictates the molecule's

overall dipole moment, its charge distribution, and the energy levels of its molecular orbitals.

These positional-dependent electronic differences are the very basis for their differentiation via

spectroscopic techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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